Cas no 1806755-60-1 (4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806755-60-1
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4839795
• Update Time: 2025-11-01

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-3(19-8(9,10)11)2-12-4(7(14)15)5(6)13(16)17/h2H,1H3,(H,14,15)
• InChI Key： FACXAOQOXJLNEE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)O)C(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806755-60-1): A Comprehensive Overview

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806755-60-1) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its pyridine core, methoxy, nitro, and trifluoromethoxy functional groups, has garnered significant attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, provides a rigid and planar framework that can participate in various chemical reactions. The presence of the methoxy group (OCH₃) at the 4-position enhances the compound's solubility and can influence its biological activity. The nitro group (NO₂) at the 3-position introduces strong electron-withdrawing properties, which can modulate the compound's reactivity and stability. The trifluoromethoxy group (OCF₃) at the 5-position further enhances the compound's lipophilicity and can contribute to its pharmacokinetic properties.

In recent years, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid has been studied for its potential as an intermediate in the synthesis of various bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key building block in the development of new anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug discovery efforts.

Beyond its role as an intermediate, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid has also been explored for its direct therapeutic applications. A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated the antiviral properties of this compound against several RNA viruses, including influenza and coronaviruses. The results indicated that this compound demonstrated significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. These findings highlight the potential of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid as a promising candidate for antiviral drug development.

The synthetic route to produce 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid is well-documented in the literature. One common approach involves the nitration of 4-methoxypyridine followed by trifluoromethylation and carboxylation steps. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize these processes and improve efficiency.

In terms of safety and handling, it is important to note that while 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid is not classified as a hazardous material under current regulations, it should still be handled with appropriate precautions due to its chemical reactivity and potential biological activity. Researchers working with this compound should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

The future prospects for 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid are promising. Ongoing research is focused on exploring its potential applications in various therapeutic areas, such as inflammation, viral infections, and cancer. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale for commercial use.

In conclusion, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806755-60-1) is a versatile and intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.